Cas no 1525522-06-8 (5-Butanoyl-2,2-dimethylcyclopentan-1-one)

• Product Name: 5-Butanoyl-2,2-dimethylcyclopentan-1-one
• CAS No: 1525522-06-8
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 5701356
• PubChem ID: 79857443
• Update Time: 2023-10-14

5-Butanoyl-2,2-dimethylcyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• 1525522-06-8
• EN300-1125635
• AKOS018416283
• 5-butanoyl-2,2-dimethylcyclopentan-1-one
• Cyclopentanone, 2,2-dimethyl-5-(1-oxobutyl)-
• 5-Butanoyl-2,2-dimethylcyclopentan-1-one

• Inchi： 1S/C11H18O2/c1-4-5-9(12)8-6-7-11(2,3)10(8)13/h8H,4-7H2,1-3H3
• InChI Key： QFNAHBGLLXCJGM-UHFFFAOYSA-N
• SMILES： O=C1C(C(CCC)=O)CCC1(C)C

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 0.970±0.06 g/cm3(Predicted)
• Boiling Point: 266.1±23.0 °C(Predicted)
• pka: 10.95±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds